Tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate dihydrochloride

• IUPAC Name: tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate;dihydrochloride
• InChI: InChI=1S/C12H23N3O2.2ClH/c1-12(2,3)17-11(16)15-6-4-14(5-7-15)10-8-13-9-10;;/h10,13H,4-9H2,1-3H3;2*1H
• InChI Key: OIIUNYFYTGWBKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2CNC2.Cl.Cl
• Molecular Formula: C12H25Cl2N3O2
• Molecular Weight: 314.25 g/mol
• CAS RN: 1803566-76-8

Description

The compound tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate dihydrochloride is a derivative of piperazine, which is a common scaffold in medicinal chemistry. Piperazine derivatives are known for their versatility and are often used as building blocks in drug discovery due to their ability to interact with various biological targets. The tert-butyl group is a common protecting group in organic synthesis, and the azetidine ring is a four-membered nitrogen-containing cycle that can impart unique chemical and physical properties to the compound.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate was synthesized through two efficient and scalable routes, providing a convenient entry point to novel compounds that access chemical space complementary to piperidine ring systems . Additionally, 3-((hetera)cyclobutyl)azetidines were synthesized, which are analogues of piperidine and piperazine, demonstrating the potential utility of azetidine-based isosteres as building blocks for lead optimization in drug discovery .

Molecular Structure Analysis

X-ray diffraction studies have been used to analyze the molecular structure of related compounds. For example, tert-butyl 4-{3-[6-(4-methoxyphenyl)-2-methylpyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxylate was characterized, revealing the chair conformation of the piperazine ring and the dihedral angles between the rings in the molecule, which could influence the compound's interaction with biological targets . Such structural analyses are crucial for understanding the conformational flexibility and potential binding modes of the compound.

Chemical Reactions Analysis

The chemical reactivity of related compounds has been explored through various synthetic routes. The synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate involved an intramolecular lactonization reaction, showcasing the reactivity of cyclic amino acid esters and their transformation into complex bicyclic structures . These reactions highlight the potential for further chemical modifications of the tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate dihydrochloride to generate diverse derivatives for pharmaceutical applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized using techniques such as 1H NMR spectroscopy and high-resolution mass spectrometry. The crystal structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was determined, providing insights into the compound's density and the presence of diastereomers in the crystal . These properties are important for understanding the solubility, stability, and overall behavior of the compound in various environments, which is essential for its application in drug development.

Scientific Research Applications

Synthesis and Structural Analysis

Tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate dihydrochloride and its derivatives are synthesized through various chemical reactions, involving condensation, nucleophilic substitution, and cyclization processes. These compounds have been characterized using spectroscopic methods such as LCMS, NMR, IR, and X-ray diffraction studies, providing insights into their molecular structure and confirming their synthesis (Sanjeevarayappa et al., 2015; Kulkarni et al., 2016).

Antibacterial and Antifungal Activities

Some derivatives of tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate dihydrochloride have been evaluated for their antibacterial and antifungal properties. These studies provide valuable information on the potential applications of these compounds in developing new antibacterial and antifungal agents (Sanjeevarayappa et al., 2015; Kulkarni et al., 2016).

Pharmaceutical Research

Research has also explored the use of tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate dihydrochloride in pharmaceutical applications, such as the development of novel antipsychotic agents. This highlights the compound's significance in drug discovery and the potential for creating new medications with improved therapeutic profiles (Meyers et al., 2009).

Chemical Modification for Drug Discovery

Chemical modifications of tert-butyl 4-(azetidin-3-yl)piperazine-1-carboxylate dihydrochloride have led to the synthesis of various analogs with potential as drug candidates. These studies focus on altering the chemical structure to improve pharmacological properties, such as increased efficacy or reduced side effects, in drug discovery efforts (Nie et al., 2020).

Advanced Building Blocks

The compound and its derivatives serve as advanced building blocks in organic synthesis, providing novel pathways to explore chemical space and synthesize structurally unique molecules. This application is crucial for developing new drugs and materials with specific functions (Feskov et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.